Cas no 654057-97-3 (Phosphonium, trihexyltetradecyl-, bromide)

• Product Name: Phosphonium, trihexyltetradecyl-, bromide
• CAS No: 654057-97-3
• MF: C₃₂H₆₈BrP
• MW: 563.760090827942
• MDL: MFCD04117697
• CID: 399490
• PubChem ID: 57653773
• Update Time: 2025-05-20

Phosphonium, trihexyltetradecyl-, bromide Chemical and Physical Properties

Names and Identifiers

• Phosphonium, trihexyltetradecyl-, bromide
• 96662_ALDRICH
• 96662_FLUKA
• CTK1J7023
• DSSTox_CID_27929
• DSSTox_GSID_47953
• DSSTox_RID_82682
• Tetradecyltrihexylphosphonium bromide
• Tox21_200809
• Trihexyltetradecylphosphonium bromide
• SCHEMBL305729
• CHEMBL3185205
• NCGC00258363-01
• trihexyl(tetradecyl)phosphanium;bromide
• AS-63459
• trihexyl(tetradecyl)phosphonium bromide
• TRIHEXYL(TETRADECYL)PHOSPHANIUM BROMIDE
• DTXSID0047953
• DTXCID6027929
• Trihexyltetradecylphosphonium bromide, >=95%
• Trihexyl(tetradecyl)phosphonium bromide CYPHOS? IL 102
• MFCD04117697
• AKOS028113964
• CAS-654057-97-3
• 654057-97-3
• CS-0454570
• G78686
• DB-372135

• MDL： MFCD04117697
• Inchi： 1S/C32H68P.BrH/c1-5-9-13-17-18-19-20-21-22-23-24-28-32-33(29-25-14-10-6-2,30-26-15-11-7-3)31-27-16-12-8-4;/h5-32H2,1-4H3;1H/q+1;/p-1
• InChI Key： RJELOMHXBLDMDB-UHFFFAOYSA-M
• SMILES： [Br-].[P+](CCCCCC)(CCCCCC)(CCCCCC)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 493.8921
• Monoisotopic Mass: 562.42420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 34
• Rotatable Bond Count: 28
• Complexity: 319
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: NA
• Density: 0.96 g/mL at 20 °C(lit.)
• Flash Point: 151.8±25.9 °C
• PSA: 0

Phosphonium, trihexyltetradecyl-, bromide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Tetraalkylphosphonium compounds

Additional information on Phosphonium, trihexyltetradecyl-, bromide

Comprehensive Guide to Phosphonium, trihexyltetradecyl-, bromide (CAS No. 654057-97-3): Properties, Applications, and Market Insights

Phosphonium, trihexyltetradecyl-, bromide (CAS No. 654057-97-3) is a quaternary phosphonium salt widely recognized for its unique chemical properties and versatile industrial applications. This compound, often referred to as trihexyltetradecylphosphonium bromide, has gained significant attention in recent years due to its role in advanced material synthesis, catalysis, and specialty chemical formulations. Its molecular structure combines a positively charged phosphorus center with long alkyl chains, contributing to its exceptional solubility and surface-active characteristics.

The growing demand for high-performance phase transfer catalysts and ionic liquids has positioned trihexyltetradecylphosphonium bromide as a compound of interest in both academic research and industrial applications. Recent studies highlight its effectiveness as a green chemistry alternative in various synthetic processes, aligning with current sustainability trends in the chemical industry. The compound's thermal stability and low volatility make it particularly valuable for applications requiring high-temperature stability and recyclable catalyst systems.

From a chemical perspective, Phosphonium, trihexyltetradecyl-, bromide exhibits several noteworthy characteristics. The compound typically appears as a white to off-white crystalline powder with excellent solubility in organic solvents such as dichloromethane, acetone, and ethanol. Its melting point ranges between 80-90°C, while decomposition occurs at temperatures above 250°C. The long alkyl chains (hexyl and tetradecyl groups) contribute to its amphiphilic nature, enabling applications as a surfactant and dispersing agent in specialized formulations.

In the pharmaceutical industry, 654057-97-3 has shown promise as an intermediate in drug synthesis and as a component in drug delivery systems. Researchers are particularly interested in its potential to improve the bioavailability of poorly soluble active pharmaceutical ingredients (APIs). The compound's ability to form stable ionic complexes makes it valuable for developing novel pharmaceutical formulations and controlled-release systems, addressing current challenges in medication efficacy and patient compliance.

The materials science field has embraced trihexyltetradecylphosphonium bromide for its role in creating advanced polymer composites and nanomaterials. Its incorporation into polymer matrices can enhance thermal stability, mechanical strength, and flame retardancy—properties highly sought after in aerospace, automotive, and electronics applications. Recent breakthroughs in ionic liquid technology have further expanded its utility in developing next-generation electrolytes for energy storage systems, including lithium-ion batteries and supercapacitors.

Market analysis indicates steady growth in demand for Phosphonium, trihexyltetradecyl-, bromide, particularly in Asia-Pacific regions where chemical manufacturing and pharmaceutical production are expanding rapidly. The global market is projected to grow at a compound annual growth rate (CAGR) of 5-7% over the next five years, driven by increasing applications in green chemistry initiatives and high-value specialty chemicals. Manufacturers are focusing on developing more sustainable production methods for this compound to meet evolving environmental regulations and industry standards.

Quality control and analytical characterization of CAS No. 654057-97-3 typically involve techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical and advanced material applications. The industry standard for commercial-grade material typically specifies a minimum purity of 98%, with specialized grades reaching 99.5% or higher for critical applications.

From a regulatory standpoint, trihexyltetradecylphosphonium bromide is generally regarded as safe for its intended industrial uses when handled according to standard safety protocols. However, proper personal protective equipment (PPE) should be used during handling, including gloves and eye protection. The compound should be stored in tightly sealed containers away from strong oxidizers and moisture to maintain stability and prevent degradation.

Recent innovations have explored the use of 654057-97-3 in biocatalysis and enzyme stabilization, opening new possibilities in biotechnology applications. Researchers have demonstrated its effectiveness in maintaining enzyme activity under extreme conditions, making it valuable for industrial biocatalytic processes. This aligns with current industry trends toward biobased chemical production and sustainable manufacturing processes that reduce environmental impact.

As the chemical industry continues to evolve, Phosphonium, trihexyltetradecyl-, bromide remains at the forefront of innovation in specialty chemicals. Its unique combination of properties—including thermal stability, ionic character, and surfactant capabilities—ensures its continued relevance across multiple industries. Future research directions may explore its potential in energy storage materials, advanced coatings, and smart material systems, further expanding its commercial and scientific significance.